1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone

• Molecular Formula: C23H24FN3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-[3-(4-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone
• InChI: InChI=1S/C23H24FN3O3/c1-14-19(23(26-25-14)15-4-6-18(24)7-5-15)12-22(28)27-9-8-16-10-20(29-2)21(30-3)11-17(16)13-27/h4-7,10-11H,8-9,12-13H2,1-3H3,(H,25,26)
• InChI Key: HYXAJYOVOPIVMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=C(C=C2)F)CC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

The compound 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone features a hybrid structure combining two pharmacologically relevant moieties:

• 5-(4-Fluorophenyl)-3-methyl-1H-pyrazole: A heterocyclic aromatic ring with a fluorine atom (electron-withdrawing) and methyl group (steric modulation) at key positions . These moieties are linked via an ethanone bridge, a common feature in bioactive molecules that facilitates conformational flexibility .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below highlights key structural analogs and their substituent-driven differences:

Compound Name/ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Functional Groups	Reference
Target Compound	Dihydroisoquinoline + Pyrazole	6,7-dimethoxy, 4-fluorophenyl, 3-methyl	~430 (estimated)	Ethanone, pyrazole, dimethoxy
1-(5-((1H-pyrazol-1-yl)methyl)-2-(4-methoxyphenyl)-1,3,4-oxadiazol-3(2H)-yl)ethanone (4d)	Oxadiazole + Pyrazole	4-methoxyphenyl, CH2 bridge	300.31	Ethanone, oxadiazole, OCH3
1-(2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-2-(5-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazol-1-yl)ethanone	Thiazolo pyridine + Pyrazole	4-fluoro-3-methylphenyl, ethyl	1440951-60-9 (CAS)	Ethanone, thiazolo, amino
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	Triazole + Phenylsulfonyl	2,4-difluorophenyl, phenylsulfonyl	Not reported	Ethanone, triazole, sulfonyl

Key Observations :

• Heterocyclic Core: The target compound’s dihydroisoquinoline scaffold differs from oxadiazole (4d) or thiazolo pyridine (), impacting binding pocket compatibility .
• Substituent Effects: The 4-fluorophenyl group (target compound, ) enhances metabolic stability and target affinity compared to non-fluorinated analogs . Methoxy groups (target compound, d) improve solubility but may reduce membrane permeability . Methyl substituents (e.g., 3-methyl on pyrazole in the target compound) modulate steric hindrance and metabolic oxidation .

Pharmacological Implications

While direct activity data for the target compound is unavailable, insights can be drawn from analogs:

• Pyrazole-containing compounds (e.g., d, 7) often exhibit kinase inhibition or anti-inflammatory properties due to their aromatic and hydrogen-bonding capabilities .
• Fluorine substituents (target compound, ) are linked to enhanced bioavailability and target selectivity in drug design .

Physicochemical Properties

• Lipophilicity: Methoxy and fluorophenyl groups increase logP compared to non-substituted analogs, favoring membrane penetration but risking solubility limitations .